Cas no 379670-42-5 (2-Ethynyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-Ethynyl-5-(trifluoromethyl)pyridine
• CAS No: 379670-42-5
• MF: C₈H₄F₃N
• MW: 171.119272232056
• MDL: MFCD13189717
• CID: 829599
• PubChem ID: 71299623
• Update Time: 2025-09-25

2-Ethynyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethynyl-5-(trifluoromethyl)pyridine
• PISOZFXTSONWKH-UHFFFAOYSA-N
• Z1255440215
• D79798
• SCHEMBL14973267
• AKOS016013839
• F2167-2841
• CS-0100908
• MFCD13189717
• EN300-1703552
• 379670-42-5
• AB68977
• PS-6661
• DTXSID40744330
• DB-338438

• MDL： MFCD13189717
• Inchi： 1S/C8H4F3N/c1-2-7-4-3-6(5-12-7)8(9,10)11/h1,3-5H
• InChI Key： PISOZFXTSONWKH-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#C)=CC=1)(F)F

Computed Properties

• Exact Mass: 171.02958362g/mol
• Monoisotopic Mass: 171.02958362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.9Ų